Cas no 1870029-10-9 (3-Bromo-4-[(4,4-dimethylpentyl)oxy]oxolane)

• Product Name: 3-Bromo-4-[(4,4-dimethylpentyl)oxy]oxolane
• CAS No: 1870029-10-9
• MF: C₁₁H₂₁BrO₂
• MW: 265.18724322319
• CID: 5837346
• PubChem ID: 165476694
• Update Time: 2025-05-27

3-Bromo-4-[(4,4-dimethylpentyl)oxy]oxolane Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-[(4,4-dimethylpentyl)oxy]oxolane
• 1870029-10-9
• EN300-1133531
• 3-Bromo-4-[(4,4-dimethylpentyl)oxy]oxolane

• Inchi： 1S/C11H21BrO2/c1-11(2,3)5-4-6-14-10-8-13-7-9(10)12/h9-10H,4-8H2,1-3H3
• InChI Key： RBOZIDBBICTRGY-UHFFFAOYSA-N
• SMILES： BrC1COCC1OCCCC(C)(C)C

Computed Properties

• Exact Mass: 264.07249g/mol
• Monoisotopic Mass: 264.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-Bromo-4-[(4,4-dimethylpentyl)oxy]oxolane

3-Bromo-4-[(4,4-dimethylpentyl)oxy]oxolane (CAS No. 1870029-10-9): A Comprehensive Overview

3-Bromo-4-[(4,4-dimethylpentyl)oxy]oxolane (CAS No. 1870029-10-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its bromine substitution and a specific alkoxy group, holds potential applications in various areas, including pharmaceuticals and materials science. This article aims to provide a detailed overview of 3-Bromo-4-[(4,4-dimethylpentyl)oxy]oxolane, including its chemical properties, synthesis methods, and recent research developments.

The molecular structure of 3-Bromo-4-[(4,4-dimethylpentyl)oxy]oxolane is noteworthy for its bromine atom at the 3-position and the 4,4-dimethylpentyl oxy group at the 4-position of the oxolane ring. The oxolane ring, also known as tetrahydrofuran (THF), is a five-membered cyclic ether that is widely used in organic synthesis due to its stability and reactivity. The presence of the bromine atom and the bulky alkoxy group imparts unique chemical properties to this compound, making it a valuable intermediate in the synthesis of more complex molecules.

In terms of physical properties, 3-Bromo-4-[(4,4-dimethylpentyl)oxy]oxolane is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene. The compound's melting point and boiling point are not readily available in the literature, but these properties can be determined through standard analytical techniques.

The synthesis of 3-Bromo-4-[(4,4-dimethylpentyl)oxy]oxolane can be achieved through various methods. One common approach involves the reaction of 3-bromooxolane with 1-bromo-2,2-dimethylpentane in the presence of a base such as potassium carbonate or sodium hydride. This reaction proceeds via an SN2 mechanism, leading to the formation of the desired product with high regioselectivity. Another method involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Stille coupling, which can be particularly useful for introducing additional functional groups into the molecule.

3-Bromo-4-[(4,4-dimethylpentyl)oxy]oxolane has found applications in several areas of research and development. In medicinal chemistry, this compound serves as a valuable building block for the synthesis of bioactive molecules. For instance, recent studies have explored its use in the development of novel antiviral agents and anticancer drugs. The bromine atom can be readily substituted with other functional groups through various chemical transformations, allowing for the creation of diverse derivatives with tailored biological activities.

In materials science, 3-Bromo-4-[(4,4-dimethylpentyl)oxy]oxolane has been investigated for its potential use in polymer synthesis. The oxolane ring can be polymerized under suitable conditions to form poly(oxolanes), which exhibit interesting physical and mechanical properties. These polymers have potential applications in areas such as coatings, adhesives, and biomedical devices.

The safety and environmental impact of 3-Bromo-4-[(4,4-dimethylpentyl)oxy]oxolane are important considerations for its use in industrial and research settings. While specific data on its toxicity and environmental fate are limited, it is generally handled using standard laboratory safety protocols to minimize exposure risks. Proper disposal methods should be followed to ensure environmental protection.

In conclusion, 3-Bromo-4-[(4,4-dimethylpentyl)oxy]oxolane (CAS No. 1870029-10-9) is a versatile compound with a wide range of potential applications in organic chemistry and medicinal chemistry. Its unique molecular structure and reactivity make it an attractive intermediate for the synthesis of more complex molecules with diverse biological activities and material properties. Ongoing research continues to explore new uses and improvements in its synthesis methods, further highlighting its significance in modern scientific endeavors.